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Compound of Interest

Compound Name: NU2058

Cat. No.: B1683949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the research chemical NU2058. The following procedural guidance is designed to ensure the

safe and effective use of this compound in a laboratory setting.

Product Information and Physical Data
NU2058, also known by its chemical name O(6)-Cyclohexylmethylguanine, is a potent inhibitor

of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 1 (CDK1).[1][2][3] It is

primarily used in cancer research to induce cell cycle arrest in the G1 phase.[2] NU2058 is

intended for research use only and is not for human or veterinary use.
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Property Value Source

Chemical Name O(6)-Cyclohexylmethylguanine [3]

CAS Number 161058-83-9 N/A

Molecular Formula C₁₂H₁₇N₅O N/A

Molecular Weight 247.3 g/mol N/A

Appearance Solid powder N/A

Solubility Soluble in DMSO, not in water N/A

Purity ≥99% (HPLC) [3]

Personal Protective Equipment (PPE)
Due to the bioactive and potentially hazardous nature of NU2058, strict adherence to PPE

protocols is mandatory to minimize exposure.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves are

required.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling the compound.

Body Protection Laboratory coat
A fully buttoned lab coat is

required.

Respiratory Protection Not generally required

Use in a well-ventilated area. A

fume hood is recommended for

handling the powder form.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of NU2058 and ensure

laboratory safety.
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Aspect Procedure

Receiving Inspect packaging for damage upon arrival.

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of dust.

Avoid contact with skin and eyes.

Short-Term Storage
Store at 0 - 4°C for short-term use (days to

weeks).

Long-Term Storage
Store at -20°C for long-term storage (months to

years).

Stock Solutions
Stock solutions, typically prepared in DMSO,

should be stored at -20°C.

Disposal Plan
All waste containing NU2058 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed container

labeled "Hazardous Chemical Waste." This

includes contaminated consumables like pipette

tips and microfuge tubes.

Liquid Waste

Collect in a sealed, compatible container labeled

"Hazardous Chemical Waste." Do not dispose of

down the drain.

Empty Containers

Triple rinse with a suitable solvent (e.g., ethanol

or acetone). Collect the rinsate as hazardous

liquid waste. Deface the label before disposing

of the container in the appropriate solid waste

stream.
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Cell Viability Assay (MTT-Based)
This protocol determines the concentration of NU2058 that inhibits cell growth by 50% (GI₅₀).

Methodology:

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and

allow them to attach overnight.

Compound Treatment: Prepare serial dilutions of NU2058 in cell culture medium. The final

concentration of the DMSO vehicle should be consistent across all wells and typically below

0.5%. Treat cells with the diluted compound for a specified period (e.g., 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot

the results to determine the GI₅₀ value.
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Experimental Workflow: Cell Viability Assay
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Workflow for a typical cell viability assay.

Cell Cycle Analysis
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This protocol is used to determine the effect of NU2058 on cell cycle progression.

Methodology:

Cell Treatment: Seed cells in appropriate culture dishes and treat with NU2058 at the desired

concentration (e.g., 10-100 µM) for a specified time (e.g., 24-48 hours).[2]

Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

Fixation: Fix the cells in cold 70% ethanol while vortexing gently. Store the fixed cells at

-20°C for at least 2 hours.

Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a

staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A.

Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the

percentage of cells in each phase of the cell cycle (G1, S, and G2/M).

Signaling Pathway
NU2058 functions as a CDK inhibitor, primarily targeting CDK2 and CDK1. These kinases are

essential for cell cycle progression, particularly at the G1/S and G2/M transitions. By inhibiting

these kinases, NU2058 prevents the phosphorylation of key substrates, such as the

Retinoblastoma protein (pRb), leading to cell cycle arrest.
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NU2058 Mechanism of Action
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NU2058 inhibits CDK2, leading to G1 phase cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683949#personal-protective-equipment-for-
handling-nu2058]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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